Cas no 113472-97-2 (9-epi-Artemisinin)

• Product Name: 9-epi-Artemisinin
• CAS No: 113472-97-2
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 1003694
• PubChem ID: 821423
• Update Time: 2025-04-20

9-epi-Artemisinin Chemical and Physical Properties

Names and Identifiers

• (1R,4S,5R,8S,9S,12S,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
• 9-epi-Artemisinin
• 11-epi-Artemisinin
• (3R,5aS,6R,8aS,9S,12S,12aR)-Octahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10(3H)-one
• Artemisinin Impurity B
• Artemisinin Impurity 9-epi-Artemisinin
• (3R,5aS,6R,8aS,9S,12S,12aR)-Octahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10(3H)-one
• UNII-0474Z7MDH1
• CCG-36439
• 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10(3H)-one, octahydro-3,6,9-trimethyl-, (3R-(3alpha,5abeta,6beta,8abeta,9beta,12beta,12ar*))-
• CHEMBL2111908
• 9-epi-Artemisinin [WHO-IP]
• 3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN-10(3H)-ONE, OCTAHYDRO-3,6,9-TRIMETHYL-, (3R-(3.ALPHA.,5A.BETA.,6.BETA.,8A.BETA.,9.BETA.,12.BETA.,12AR*))-
• 0474Z7MDH1
• 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10(3H)-one, octahydro-3,6,9-trimethyl-, (3R,5aS,6R,8aS,9S,12S,12aR)-
• 113472-97-2
• 9-Epiartemisinin
• G76625
• DTXSID70356309
• (+)-9-Epiartemisinin
• epi-artemisinin
• (3R,5aS,6R,8aS,9S,12S,12aR)-Octahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10(3H)-one; (+)-9-Epiartemisinin; 11-epi-Artemisinin;

• Inchi： 1S/C15H22O5/c1-8-4-5-11-9(2)12(16)17-13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8-11,13H,4-7H2,1-3H3/t8-,9+,10+,11+,13-,14-,15-/m1/s1
• InChI Key： BLUAFEHZUWYNDE-DWIPZSBTSA-N
• SMILES： O1[C@@]23[C@@H]4OC([C@@H](C)[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@](C)(O1)O4)=O

Computed Properties

• Exact Mass: 282.14700
• Monoisotopic Mass: 282.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 2.39490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones